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For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methylcitric acid, a tricarboxylic acid structurally related to citric acid, has garnered significant
attention in the scientific community, primarily for its role as a key biomarker in the diagnosis
and monitoring of certain inherited metabolic disorders.[1] This guide provides a
comprehensive overview of the chemical structure, physicochemical properties, synthesis, and
biological significance of 2-methylcitric acid, offering valuable insights for researchers and
professionals in drug development and metabolic studies.

While the user initially inquired about "methylenecitric acid,” extensive database searches
indicate that 2-methylcitric acid is the scientifically recognized and relevant compound in this
context. It is often referred to by the synonym "methyilcitric acid.”

Chemical Structure and Nomenclature

The fundamental framework of 2-methylcitric acid comprises a butane backbone substituted
with three carboxyl groups and a hydroxyl group. The presence of a methyl group at the
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second carbon atom distinguishes it from citric acid.

IUPAC Name: 2-hydroxybutane-1,2,3-tricarboxylic acid

CAS Number: 6061-96-7

Molecular Formula: C7H1007

Molecular Weight: 206.15 g/mol
The structure of 2-methylcitric acid is depicted in the following diagram:
Caption: Chemical structure of 2-methylcitric acid.

Physicochemical Properties

Understanding the physicochemical properties of 2-methylcitric acid is crucial for its handling,
formulation, and analysis.

Property Value Source
Physical State Crystalline solid
Solubility Water: Soluble

DMSO: ~30 mg/mL

Ethanol: ~10 mg/mL

PBS (pH 7.2): ~10 mg/mL

pKa (Predicted) Not available
Melting Point Not available
Boiling Point Not available

Synthesis of 2-Methyicitric Acid

The synthesis of 2-methylcitric acid can be achieved through various organic reactions. The
Reformatsky reaction is a notable method for its preparation. This reaction involves the
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condensation of an a-halo ester with a ketone or aldehyde in the presence of zinc metal to form
a [3-hydroxy ester.

Experimental Protocol: Synthesis via Reformatsky
Reaction

This protocol outlines the synthesis of 2-methyilcitric acid from pyruvic acid and ethyl 2-
bromopropionate.

Materials:

Pyruvic acid

o Ethyl 2-bromopropionate

e Zinc dust, activated

¢ Anhydrous diethyl ether or tetrahydrofuran (THF)

e Dry benzene

¢ Dilute sulfuric acid

e Sodium bicarbonate solution

¢ Anhydrous sodium sulfate

o Standard laboratory glassware

o Reflux condenser

e Separatory funnel

« Rotary evaporator

Procedure:
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Activation of Zinc: In a flame-dried, three-necked flask equipped with a reflux condenser and
a dropping funnel, add activated zinc dust.

Reaction Setup: Add a solution of pyruvic acid and ethyl 2-bromopropionate in a mixture of
anhydrous diethyl ether and dry benzene to the dropping funnel.

Initiation: Add a small portion of the reactant solution to the zinc dust. The reaction is typically
initiated by gentle warming. An exothermic reaction should commence.

Reaction Progression: Add the remainder of the reactant solution dropwise at a rate that
maintains a gentle reflux. After the addition is complete, continue to reflux the mixture for an
additional 2-3 hours to ensure the reaction goes to completion.

Hydrolysis: Cool the reaction mixture to room temperature and then in an ice bath. Slowly
add dilute sulfuric acid to hydrolyze the organozinc complex and dissolve any unreacted

zinc.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the
organic layer sequentially with water, sodium bicarbonate solution (to remove any unreacted
acid), and finally with water.

Drying and Evaporation: Dry the organic layer over anhydrous sodium sulfate. Filter to
remove the drying agent and evaporate the solvent using a rotary evaporator to obtain the
crude ester product.

Saponification: Hydrolyze the resulting ester by refluxing with an excess of aqueous sodium
hydroxide solution.

Isolation of 2-Methylcitric Acid: After saponification, cool the solution and acidify with dilute
sulfuric acid. The 2-methylcitric acid will precipitate out of the solution. Collect the solid by
filtration, wash with cold water, and dry under vacuum.

Purification: Recrystallize the crude product from a suitable solvent, such as water or an
ethanol/water mixture, to obtain pure 2-methylcitric acid.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047813?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

nnnnnnnnnnnnn

Click to download full resolution via product page
Caption: Experimental workflow for the synthesis of 2-methylcitric acid.

Spectroscopic Characterization

The structure of synthesized 2-methyilcitric acid can be confirmed using various spectroscopic
techniques.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR and 8C NMR spectroscopy are powerful tools for elucidating the carbon-
hydrogen framework of the molecule. A study by Krawczyk and Martyniuk provides a
detailed interpretation of the *H and 3C NMR spectra of the diastereoisomers of
methylcitric acid.[2]

o Infrared (IR) Spectroscopy:

o The IR spectrum will show characteristic absorption bands for the functional groups
present: a broad O-H stretch from the hydroxyl and carboxylic acid groups, and a strong
C=0 stretch from the carboxylic acid groups.

e Mass Spectrometry (MS):

o Mass spectrometry can be used to determine the molecular weight of the compound and
to study its fragmentation pattern, further confirming its structure.

Biological Significance and Applications
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2-Methylcitric acid is an endogenous metabolite that plays a crucial role in the methyicitrate
cycle. This cycle is involved in the metabolism of propionyl-CoA, which is generated from the
breakdown of odd-chain fatty acids and certain amino acids.[3]

Biomarker for Metabolic Disorders

The most significant clinical application of 2-methylcitric acid is its use as a biomarker for inborn
errors of metabolism. Elevated levels of 2-methylcitric acid in blood and urine are indicative of:

e Propionic Acidemia: A rare genetic disorder characterized by a deficiency of the enzyme
propionyl-CoA carboxylase.

o Methylmalonic Acidemia: A group of disorders affecting the metabolism of methylmalonyl-
CoA.[1]

The accumulation of propionyl-CoA in these conditions leads to its alternative metabolism via
the methylcitrate cycle, resulting in the overproduction of 2-methylcitric acid.[1]

Mechanism of Pathophysiology

Research suggests that the accumulation of 2-methylcitric acid may contribute to the
pathophysiology of these metabolic disorders. It has been shown to:

« Inhibit key enzymes of the citric acid cycle.
o Impair mitochondrial function and energy metabolism.

These effects can lead to the neurological and metabolic crises often observed in patients with
propionic and methylmalonic acidemia.

Conclusion

2-Methylcitric acid is a molecule of significant interest due to its fundamental role in metabolism
and its clinical relevance as a biomarker. A thorough understanding of its chemical properties,
synthesis, and biological functions is essential for the development of diagnostic tools and
therapeutic strategies for related metabolic disorders. This guide provides a foundational
resource for scientists and researchers dedicated to advancing knowledge in this critical area
of human health.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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